Cas no 117770-04-4 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2S,3S,4R)-)

3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2S,3S,4R)- structure
117770-04-4 structure
Product Name:3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2S,3S,4R)-
CAS No:117770-04-4
MF:C12H17NO3
MW:223.268283605576
CID:185694
PubChem ID:452010
Update Time:2025-04-19

3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2S,3S,4R)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2S,3S,4R)-
    • (2S,3S,4R)-1-benzyl-2-(hydroxymethyl)pyrrolidine-3,4-diol
    • BzLRib
    • 117770-04-4
    • SCHEMBL2433104
    • 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-1-(phenylmethyl)-, (2S-(2alpha,3beta,4beta))-
    • 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-1-(phenylmethyl)-, [2S-(2a,3b,4b)]-
    • N-Benzyl-1,4-dideoxy-1,4-imino-L-ribitol
    • DTXSID60151906
    • Inchi: 1S/C12H17NO3/c14-8-10-12(16)11(15)7-13(10)6-9-4-2-1-3-5-9/h1-5,10-12,14-16H,6-8H2/t10-,11+,12-/m0/s1
    • InChI Key: SBDAWMSBMQBJRA-TUAOUCFPSA-N
    • SMILES: O[C@@H]1[C@@H](CN(CC2C=CC=CC=2)[C@H]1CO)O

Computed Properties

  • Exact Mass: 223.12084340g/mol
  • Monoisotopic Mass: 223.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 63.9Ų
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